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Compound of Interest

1,2-Dipalmitoyl-3-
Compound Name: )
bromopropanediol

Cat. No.: B13862642

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-Dipalmitoyl-3-
bromopropanediol, a synthetic lipid derivative. Due to its specific chemical structure, this
compound holds potential as a valuable intermediate in the synthesis of complex lipids and as
a tool in various research and drug development applications. This document outlines its
chemical identity, synthesis, and physicochemical properties, and provides a detailed
experimental protocol for its preparation.

Chemical Identity and CAS Number

1,2-Dipalmitoyl-3-bromopropanediol is a diacylglycerol derivative characterized by two
palmitoyl chains esterified to the first and second hydroxyl groups of a 3-bromopropanediol
backbone.

As of this writing, a specific CAS (Chemical Abstracts Service) number has not been assigned
to 1,2-Dipalmitoyl-3-bromopropanediol. This is likely due to its status as a specialized
chemical intermediate that is not widely commercially available. Researchers interested in this
compound would typically synthesize it in the laboratory as needed.

For reference, the CAS numbers for its key precursors are well-established:
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Molecular Weight (

Compound CAS Number Molecular Formula
g/mol )
3-Bromo-1,2-
_ 4704-77-2[1][2] CsH7BrO: 154.99[1]
propanediol
Palmitoyl chloride 112-67-4 C16H31CIO 274.87

Physicochemical Properties

The exact physicochemical properties of 1,2-Dipalmitoyl-3-bromopropanediol have not been
extensively documented in the literature. However, based on its structure, the following
properties can be predicted:

Property Predicted Value Notes

Molecular Formula CssHe7BrOa4

Molecular Weight 631.81 g/mol

Appearance Waxy solid Similar to other diacylglycerols.

Soluble in nonpolar organic )
The long hydrocarbon chains
N solvents (e.g., chloroform, i
Solubility ] of the palmitoyl groups confer
dichloromethane, hexane).
) a nonpolar character.
Insoluble in water.

Not determined. Expected to

Melting Point
be above room temperature.
Stable under standard
conditions. May be sensitive to
Stability strong acids, bases, and high

temperatures, which can cause

hydrolysis of the ester bonds.

Synthesis of 1,2-Dipalmitoyl-3-bromopropanediol
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The synthesis of 1,2-Dipalmitoyl-3-bromopropanediol can be achieved through the
esterification of 3-Bromo-1,2-propanediol with palmitoyl chloride. This is a common method for
the preparation of diacylglycerols.

Synthesis of 1,2-Dipalmitoyl-3-bromopropanediol
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Caption: Synthetic pathway for 1,2-Dipalmitoyl-3-bromopropanediol.

This protocol provides a general method for the synthesis of 1,2-Dipalmitoyl-3-
bromopropanediol.

Materials:
e 3-Bromo-1,2-propanediol

» Palmitoyl chloride

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b13862642?utm_src=pdf-body
https://www.benchchem.com/product/b13862642?utm_src=pdf-body-img
https://www.benchchem.com/product/b13862642?utm_src=pdf-body
https://www.benchchem.com/product/b13862642?utm_src=pdf-body
https://www.benchchem.com/product/b13862642?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13862642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Anhydrous pyridine

¢ Anhydrous dichloromethane (DCM)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

« Silica gel for column chromatography

e Hexane

o Ethyl acetate

Procedure:

e Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve 3-Bromo-1,2-propanediol (1 equivalent) in a mixture of
anhydrous dichloromethane and anhydrous pyridine.

o Addition of Palmitoyl Chloride: Cool the solution to 0 °C in an ice bath. Add palmitoyl chloride
(2.2 equivalents) dropwise to the stirred solution.

» Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Workup:

o Quench the reaction by slowly adding saturated aqueous NaHCOs solution.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane.

o Combine the organic layers and wash sequentially with water and brine.
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o Dry the organic layer over anhydrous MgSOa or NazSOa, filter, and concentrate under
reduced pressure to obtain the crude product.

 Purification: Purify the crude product by silica gel column chromatography, using a gradient
of ethyl acetate in hexane as the eluent, to yield pure 1,2-Dipalmitoyl-3-
bromopropanediol.

Potential Applications in Research and Drug
Development

While specific applications for 1,2-Dipalmitoyl-3-bromopropanediol are not extensively
documented, its structure suggests several potential uses:

o Synthesis of Phospholipids: The bromo group can be displaced by a phosphate-containing
headgroup to synthesize novel phospholipids for use in liposome formulation and drug
delivery systems.

 Lipid Signaling Studies: This compound can be used as a precursor to generate modified
diacylglycerols to study lipid signaling pathways.

» Biophysical Studies of Membranes: Incorporation of this and related synthetic lipids into
model membranes can provide insights into membrane structure and function.
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Workflow for Synthesis and Application

Synthesize 1,2-Dipalmitoyl-
3-bromopropanediol

Purify by Column
Chromatography

Characterize by NMR,
Mass Spec, etc.
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Caption: A logical workflow for the synthesis and application of 1,2-Dipalmitoyl-3-
bromopropanediol in a research setting.

Safety and Handling

Detailed toxicology data for 1,2-Dipalmitoyl-3-bromopropanediol is not available. Standard
laboratory safety precautions should be taken when handling this compound and its
precursors. Palmitoyl chloride is corrosive and reacts with water; it should be handled in a fume
hood with appropriate personal protective equipment (PPE), including gloves and safety
glasses. Pyridine is a flammable and toxic liquid. 3-Bromo-1,2-propanediol is also an irritant.
Refer to the Safety Data Sheets (SDS) for all reactants before commencing synthesis.

This technical guide serves as a foundational resource for researchers and professionals
interested in the synthesis and potential applications of 1,2-Dipalmitoyl-3-bromopropanediol.
The provided information is based on established chemical principles and data available for
analogous compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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